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Compound of Interest

Compound Name: C.I. Acid yellow 172

Cat. No.: B098299 Get Quote

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Specific photophysical and ecotoxicological data for Acid Yellow 172 are not readily

available in the public domain. The following application notes and protocols are based on

generalized procedures for fluorescent dye tracing and should be adapted and validated

experimentally for Acid Yellow 172. It is highly recommended to determine the excitation and

emission maxima of Acid Yellow 172 before its use as a tracer.

Introduction
Fluorescent dyes are instrumental in hydrological studies for tracing water flow paths,

determining travel times, and understanding solute transport in both surface and groundwater

systems. An ideal tracer dye is highly detectable at low concentrations, water-soluble, stable in

the environment of interest, exhibits low sorption to sediments and organic matter, and has

minimal environmental impact.

Acid Yellow 172 (C.I. 18969) is a water-soluble, yellow acid dye.[1] While primarily used in the

textile industry, its potential as a fluorescent water tracer warrants investigation. This document

provides a generalized framework for its application in environmental water tracing, with the

understanding that key parameters need to be empirically determined.
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A summary of the known properties of Acid Yellow 172 is presented below. It is crucial to note

the significant data gaps, particularly concerning its fluorescence characteristics and specific

ecotoxicity values.

Table 1: Physicochemical Properties of Acid Yellow 172

Property Value Reference/Comment

C.I. Name Acid Yellow 172 [1]

C.I. Number 18969 [1]

CAS Number 15792-51-5 [1]

Molecular Formula C₂₂H₁₆Cl₂N₅NaO₆S₂ [1]

Molecular Weight 604.42 g/mol [1]

Appearance Yellow solid [1]

Water Solubility

Expected to be soluble as a

sodium salt of a sulfonic acid.

Quantitative data not available.

Fluorescence Excitation Max. To be determined (TBD) Critical for instrument setup.

Fluorescence Emission Max. To be determined (TBD) Critical for instrument setup.

Quantum Yield To be determined (TBD)

pH Sensitivity To be determined (TBD)

Photostability To be determined (TBD)

Table 2: Ecotoxicological Profile of Acid Yellow 172
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Endpoint Species Value
Reference/Comme
nt

Acute Fish Toxicity

(96-hour LC50)
TBD TBD

A Safety Data Sheet

for a product

containing Acid Yellow

172 states it is "Very

toxic to aquatic life

with long lasting

effects," but does not

provide specific LC50

values.[2]

Acute Daphnia

Toxicity (48-hour

EC50)

TBD TBD [2]

Algal Toxicity (72-hour

EC50)
TBD TBD [2]

Biodegradability TBD

Azo dyes are

generally considered

to have low

biodegradability.

Bioaccumulation

Potential
TBD

Experimental Protocols
The following are generalized protocols for a fluorescent dye tracing study. These must be

adapted for Acid Yellow 172 based on its empirically determined properties.

Protocol 1: Determination of Fluorescence Spectra
Objective: To determine the optimal excitation and emission wavelengths of Acid Yellow 172 for

fluorometric analysis.

Materials:
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Acid Yellow 172

Deionized water

Spectrofluorometer

Quartz cuvettes

Procedure:

Prepare a stock solution of Acid Yellow 172 in deionized water (e.g., 100 mg/L).

Prepare a dilute solution (e.g., 1 mg/L) from the stock solution.

Excitation Spectrum:

Set the spectrofluorometer to scan a range of excitation wavelengths (e.g., 300-500 nm).

Set a fixed emission wavelength, initially estimated to be slightly longer than the expected

excitation (e.g., 520 nm).

Scan the excitation range and identify the wavelength of maximum fluorescence intensity.

This is the excitation maximum (λex).

Emission Spectrum:

Set the excitation wavelength to the determined λex.

Scan a range of emission wavelengths (e.g., λex + 20 nm to 700 nm).

Identify the wavelength of maximum fluorescence intensity. This is the emission maximum

(λem).
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Workflow for Determining Fluorescence Spectra

Prepare Stock Solution
(100 mg/L Acid Yellow 172)

Prepare Dilute Solution
(1 mg/L)

Scan Excitation Spectrum
(Fixed Emission)

Determine Excitation Maximum (λex)

Scan Emission Spectrum
(at λex)

Determine Emission Maximum (λem)

Click to download full resolution via product page

Diagram of the workflow for determining the fluorescence spectra of a dye.

Protocol 2: Qualitative Water Tracing
Objective: To establish a hydrological connection between a point of injection and one or more

downstream monitoring locations.

Materials:

Acid Yellow 172 solution

Activated charcoal packets (samplers)
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Eluent solution (e.g., a basic alcohol solution)

Sample containers

Fluorometer

Procedure:

Background Sampling: Before dye injection, place activated charcoal samplers at all

monitoring locations for at least 24 hours to establish background fluorescence levels.

Dye Injection:

Calculate the required mass of dye based on the estimated flow rate and travel time.

Dissolve the dye in a known volume of water from the source.

Inject the dye solution at the designated point as a slug.

Downstream Sampling:

Deploy fresh activated charcoal samplers at all monitoring locations.

Collect the samplers at predetermined intervals (e.g., daily or weekly).

Sample Analysis:

In the laboratory, elute the adsorbed dye from the charcoal using the eluent solution.

Analyze the eluent for the presence of Acid Yellow 172 using a fluorometer set to the

predetermined λex and λem.

A significant increase in fluorescence above the background level indicates a positive

trace.
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Workflow for Qualitative Water Tracing

Field Activities

Laboratory Analysis

Deploy Background Samplers

Inject Dye Solution

Deploy and Collect Downstream Samplers

Elute Dye from Charcoal

Fluorometric Analysis

Interpret Results
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Workflow for a qualitative water tracing experiment.

Protocol 3: Quantitative Water Tracing
Objective: To determine the concentration of the dye over time at a monitoring point to calculate

travel time, velocity, and dispersion.

Materials:
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Acid Yellow 172 solution

Automatic water sampler or grab sample bottles

Fluorometer

Calibration standards

Procedure:

Fluorometer Calibration:

Prepare a series of standard solutions of Acid Yellow 172 of known concentrations.

Measure the fluorescence of each standard and create a calibration curve (fluorescence

vs. concentration).

Background Monitoring: Collect water samples from the monitoring location before dye

injection to determine background fluorescence.

Dye Injection: Inject a known mass of Acid Yellow 172 at the injection point.

Sampling:

At the downstream monitoring location, collect water samples at frequent, regular

intervals. The sampling frequency should be high enough to capture the shape of the

breakthrough curve.

Sample Analysis:

Allow samples to reach thermal equilibrium with the fluorometer.

Measure the fluorescence of each water sample.

Data Analysis:

Subtract the background fluorescence from the sample readings.

Use the calibration curve to convert fluorescence readings to dye concentrations.
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Plot the concentration versus time to generate a breakthrough curve. From this curve, key

transport parameters can be calculated.

Logical Flow for Quantitative Analysis

Prepare Calibration Standards

Generate Calibration Curve

Convert Fluorescence to Concentration

Collect Water Samples

Measure Sample Fluorescence

Plot Breakthrough Curve

Click to download full resolution via product page

Logical flow for the quantitative analysis of tracer dye concentration.

Safety and Environmental Considerations
Handling: Wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat when handling the dye powder and solutions.

Environmental Impact: A safety data sheet for a product containing Acid Yellow 172 indicates

that it is "very toxic to aquatic life with long lasting effects."[2] It is imperative to use the

minimum amount of dye necessary for detection to minimize environmental impact.

Disposal: Dispose of unused dye and concentrated solutions in accordance with local, state,

and federal regulations for chemical waste.

Conclusion
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Acid Yellow 172 presents potential as a fluorescent tracer for environmental water studies, but

a thorough characterization of its photophysical and ecotoxicological properties is essential

prior to its use. The protocols outlined here provide a general methodology for conducting

water tracing studies. Researchers must perform preliminary laboratory work to determine the

specific instrumental parameters for Acid Yellow 172 and conduct a risk assessment based on

its environmental toxicity before any field application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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